Cas no 863512-09-8 (2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 863512-09-8
• MF: C₁₈H₁₉N₃O₄S₂
• MW: 405.491161584854
• CID: 6272249
• PubChem ID: 16194591
• Update Time: 2025-10-20

2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• AKOS005632457
• SR-01000138951
• 2,5-dimethoxy-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide
• 2,5-dimethoxy-N-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide
• HMS2769K09
• SR-01000138951-1
• CHEMBL3559863
• DTXSID601325342
• MLS000419037
• 2,5-dimethoxy-N-(2-(2-(pyridin-3-yl)thiazol-4-yl)ethyl)benzenesulfonamide
• SMR000320410
• 863512-09-8
• F0685-0170

• Inchi： 1S/C18H19N3O4S2/c1-24-15-5-6-16(25-2)17(10-15)27(22,23)20-9-7-14-12-26-18(21-14)13-4-3-8-19-11-13/h3-6,8,10-12,20H,7,9H2,1-2H3
• InChI Key： IZVCSYQNYUOBAL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCCC1=CSC(C2C=NC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 405.08169844g/mol
• Monoisotopic Mass: 405.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 127Ų

Additional information on 2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

Professional Introduction to 2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 863512-09-8)

The compound 2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide, identified by its CAS number 863512-09-8, represents a significant advancement in the field of chemical and pharmaceutical research. This intricate molecular structure combines several key pharmacophoric elements that have garnered considerable attention in recent years due to their potential therapeutic applications.

The molecular framework of this compound is characterized by the presence of multiple functional groups, including dimethoxy substituents on the benzene ring and a sulfonamide moiety. These features contribute to its unique chemical properties, making it a promising candidate for further investigation in drug discovery and development. The sulfonamide group, in particular, is well-known for its role in medicinal chemistry as a bioisostere that can enhance binding affinity and metabolic stability.

In recent years, there has been a growing interest in the development of small molecules that modulate biological pathways associated with inflammation and neurodegeneration. The structural components of 2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide suggest potential interactions with targets such as kinases and ion channels, which are critical in various disease states. For instance, the pyridine and thiazole rings are frequently found in bioactive molecules known to exhibit pharmacological activity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the complex scaffold efficiently. These methodologies align with contemporary trends in synthetic organic chemistry aimed at optimizing reaction efficiency and minimizing environmental impact.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The thiazole ring in 2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide, for example, has been implicated in various pharmacological effects ranging from antimicrobial to anti-inflammatory properties. This structural motif is particularly relevant in the context of developing novel therapeutic agents for chronic diseases where modulation of inflammatory pathways is crucial.

The sulfonamide functional group also plays a pivotal role in the pharmacological profile of this compound. Sulfonamides are known for their ability to interact with biological targets through hydrogen bonding and ionic interactions, which can enhance drug-receptor binding affinity. This property has been leveraged in the design of drugs targeting bacterial infections as well as non-infectious diseases such as diabetes and cancer.

Evidence from preclinical studies suggests that derivatives of this class of compounds may exhibit significant therapeutic potential. For instance, analogs with similar structural features have shown promise in inhibiting specific enzymes involved in cancer progression. The presence of multiple aromatic rings and heterocyclic systems in 2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide suggests it may interact with multiple targets simultaneously, potentially leading to synergistic effects.

The compound's solubility profile and pharmacokinetic properties are also critical factors to consider in its development as a potential therapeutic agent. Studies have indicated that modifications to the molecular structure can significantly influence solubility and bioavailability. The current configuration of this compound may offer an optimal balance between these properties, making it suitable for further investigation.

In conclusion, 2,5-dimethoxy-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 863512-09-8) represents a promising candidate for future pharmaceutical applications. Its unique structural features and demonstrated interactions with key biological targets position it as a valuable asset in ongoing drug discovery efforts. Continued research into its pharmacological effects and potential therapeutic uses will be essential to fully realize its potential.